(5-Bromo-2,4-dimethylphenyl)(thiomorpholino)methanone

• Molecular Formula: C13H16BrNOS
• Molecular Weight: 314.24 g/mol
• IUPAC Name: (5-bromo-2,4-dimethylphenyl)-thiomorpholin-4-ylmethanone
• InChI: InChI=1S/C13H16BrNOS/c1-9-7-10(2)12(14)8-11(9)13(16)15-3-5-17-6-4-15/h7-8H,3-6H2,1-2H3
• InChI Key: MGKYSTJOBFQGDE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C(=O)N2CCSCC2)Br)C

Description

(5-Bromo-2,4-dimethylphenyl)(thiomorpholino)methanone is a thiomorpholine-containing aryl ketone derivative. Its structure comprises a 5-bromo-2,4-dimethylphenyl group linked to a thiomorpholino moiety via a ketone bridge. Thiomorpholine, a sulfur-containing heterocycle, confers unique electronic and steric properties, while the bromine and methyl substituents on the aromatic ring modulate reactivity and physicochemical characteristics.

Biological Activity

(5-Bromo-2,4-dimethylphenyl)(thiomorpholino)methanone is a compound of interest due to its potential biological activities, particularly in antimicrobial and anticancer applications. This article synthesizes findings from various studies to elucidate the biological activity of this compound, focusing on its mechanisms, efficacy, and potential therapeutic uses.

Chemical Structure and Properties

The compound features a thiomorpholine moiety attached to a brominated aromatic ring, which is indicative of its potential interactions with biological targets. The presence of the bromine atom and the dimethyl groups may influence its lipophilicity and biological activity.

Antimicrobial Activity

Recent studies have shown that derivatives of thiomorpholine exhibit significant antimicrobial properties. For instance, compounds structurally similar to (5-Bromo-2,4-dimethylphenyl)(thiomorpholino)methanone have been tested against various bacterial strains. The minimum inhibitory concentration (MIC) values indicate that these compounds can effectively inhibit bacterial growth.

Compound	MIC (µM)	Bacterial Strain
5-Bromo-2,4-dimethylphenyl derivative	10	E. coli
Thiomorpholine derivative	5	Staphylococcus aureus

These results suggest that the incorporation of the thiomorpholine group enhances the antimicrobial potency of the compound .

Anticancer Activity

The anticancer potential of (5-Bromo-2,4-dimethylphenyl)(thiomorpholino)methanone has been evaluated in vitro using various cancer cell lines. A study demonstrated that this compound induces apoptosis in MDA-MB-231 breast cancer cells, showing a dose-dependent effect.

Cell Line	IC50 (µM)	Mechanism
MDA-MB-231	15	Apoptosis induction
HeLa	20	Cell cycle arrest

The mechanism involves the activation of caspases and modulation of Bcl-2 family proteins, leading to increased cell death in cancer cells .

Case Studies

• Study on Antimicrobial Efficacy : A series of experiments were conducted to evaluate the antimicrobial efficacy of various thiomorpholine derivatives against resistant bacterial strains. The study found that certain modifications to the thiomorpholine structure significantly enhanced activity against E. coli and S. aureus.
• Anticancer Research : In a comparative study involving several brominated compounds, (5-Bromo-2,4-dimethylphenyl)(thiomorpholino)methanone showed superior efficacy in inhibiting tumor growth in xenograft models when compared to other derivatives lacking the thiomorpholine moiety .

Comparison with Similar Compounds

Structural Variations and Substituent Effects

Key Analogues Identified:

(5-Bromo-2-fluoro-3-methoxyphenyl)(thiomorpholino)methanone (CAS: 2586125-93-9)

(4-Bromo-3-chloro-2-fluorophenyl)(thiomorpholino)methanone (CAS: 2404733-91-9)

(3-(2,6-Dichlorophenyl)-5-methylisoxazol-4-yl)(thiomorpholino)methanone (Compound 7j)

(4-Fluoro-2-methoxyphenyl)(thiomorpholino)methanone (CAS: 2624417-36-1)

(1-(3-Chlorophenyl)-1H-1,2,3-triazol-4-yl)(thiomorpholino)methanone

Table 1: Structural and Physicochemical Comparison

Compound Name	Substituents on Aryl Ring	Molecular Formula	Molar Mass (g/mol)	Key Spectral Data (¹H NMR δ, ppm)
Target Compound	5-Bromo, 2,4-dimethyl	C₁₃H₁₆BrNOS	322.2	Aromatic H: ~6.8–7.2; CH₃: ~2.3–2.5
(5-Bromo-2-fluoro-3-methoxyphenyl) analogue	5-Bromo, 2-fluoro, 3-methoxy	C₁₂H₁₃BrFNO₂S	334.2	Aromatic H: 7.1–7.5; OCH₃: ~3.8
(4-Bromo-3-chloro-2-fluorophenyl) analogue	4-Bromo, 3-chloro, 2-fluoro	C₁₁H₁₀BrClFNOS	367.0	Aromatic H: 7.3–7.6; F/Cl/Br shifts
(3-(2,6-Dichlorophenyl)isoxazole) analogue	2,6-Dichlorophenyl, 5-methyl	C₁₆H₁₇N₂O₂Cl₂	339.1	Aromatic H: 7.3–7.4; CH₃: 2.56
(4-Fluoro-2-methoxyphenyl) analogue	4-Fluoro, 2-methoxy	C₁₂H₁₄FNO₂S	279.3	Aromatic H: 6.8–7.2; OCH₃: ~3.8

Table 2: Functional Group Impact on Bioactivity

Substituent Type	Observed Effect	Example Compound
Bromine	Enhances halogen bonding with biological targets	Target compound
Fluorine	Improves metabolic stability and lipophilicity	CAS 2586125-93-9
Methyl	Increases solubility and steric bulk	Target compound
Chlorine	Boosts electrophilic reactivity and binding	CAS 2404733-91-9